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Compound of Interest

Compound Name: Diethyl sulfide

Cat. No.: B051123 Get Quote

The safe handling and disposal of diethyl sulfide are critical for ensuring personnel safety and

environmental protection. Diethyl sulfide is a highly flammable and hazardous chemical that

requires strict adherence to established protocols. This guide provides detailed, step-by-step

procedures for its proper disposal, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines, in conjunction with your institution's specific

Environmental Health & Safety (EHS) policies, is essential for maintaining a safe laboratory

environment.

Chemical Safety and Hazard Profile
Diethyl sulfide is a colorless liquid with a characteristic garlic-like odor. It is classified as a

highly flammable liquid and vapor, posing a significant fire risk.[1] Vapors can form explosive

mixtures with air and may travel to a source of ignition and flash back.[1] It is also known to

cause serious eye irritation.[1]

Quantitative Data Summary

For quick reference, the key quantitative and safety data for diethyl sulfide are summarized in

the table below.
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Property Value Citations

Chemical Formula (C₂H₅)₂S [2]

UN Number 2375 [3]

Hazard Class 3 (Flammable Liquid)

Flash Point
-9 °C to -10 °C (14 °F to 15.8

°F)
[1]

Boiling Point 92 °C (198 °F) [2]

Density 0.837 g/mL at 25 °C [2]

Vapor Pressure 60.2 mmHg at 25 °C [4]

Hazard Statements

H225 (Highly flammable liquid

and vapor), H319 (Causes

serious eye irritation)

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of diethyl sulfide waste. This

material must be treated as hazardous waste and disposed of through a licensed hazardous

waste disposal facility.

1. Waste Identification and Segregation

Classify Waste: All materials contaminated with diethyl sulfide must be classified as

hazardous waste. This includes:

Unused or expired pure diethyl sulfide.

Solutions containing diethyl sulfide.

Contaminated labware (e.g., pipettes, glassware).
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Contaminated personal protective equipment (PPE) and spill cleanup materials (e.g.,

gloves, absorbent pads).

Segregate Waste: Store diethyl sulfide waste separately from incompatible materials,

especially acids and strong oxidizing agents. Mixing with acids can generate highly toxic

hydrogen sulfide gas.

2. Personal Protective Equipment (PPE) Requirements

Eye Protection: Always wear chemical safety goggles and a face shield for full protection.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Ensure gloves are

inspected for integrity before each use.

Body Protection: Wear a flame-retardant lab coat and antistatic protective clothing.[1]

Workers should also wear antistatic footwear.[1]

Ventilation: All handling and preparation for disposal must be conducted in a well-ventilated

area, preferably inside a certified chemical fume hood.

3. Waste Collection and Containment

Select Appropriate Containers: Use only approved, chemically compatible, and properly

sealed hazardous waste containers. The container must be in good condition, free of leaks,

and able to be tightly closed.

Labeling: Label the waste container clearly with the words "Hazardous Waste," the full

chemical name "Diethyl Sulfide," and a description of the contents (e.g., "Contaminated

Debris," "Aqueous Waste"). Include the accumulation start date.

Transferring Liquid Waste:

Use only explosion-proof equipment and non-sparking tools for transferring liquid waste.[1]

Ensure that both the source container and the waste container are grounded and bonded

to prevent static discharge.[1]

Keep the waste container closed at all times, except when adding waste.
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4. Spill Management during Disposal Preparation

In the event of a spill during waste consolidation:

Evacuate and Secure: Immediately alert others in the area, evacuate non-essential

personnel, and eliminate all sources of ignition (e.g., open flames, sparks, hot surfaces).[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Use a non-combustible absorbent material such as sand, earth, or activated

charcoal to cover the spill.[3]

Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a

designated hazardous waste container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

5. Final Disposal

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

final disposal of the waste.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.[1] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[1]

Do Not Dispose Down the Drain: It is strictly prohibited to dispose of diethyl sulfide or any

solutions containing it down the sanitary sewer.[1] It is harmful to aquatic life.[1]

Logical Workflow for Diethyl Sulfide Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of diethyl sulfide waste.
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Identify Diethyl Sulfide Waste
(Unused, Contaminated Materials, Solutions)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Step 2: Segregate Waste
(Keep away from acids and oxidizers)

Step 3: Select & Label
Approved Waste Container

Step 4: Transfer Waste in Fume Hood
(Use grounded, non-sparking tools)

Step 5: Securely Seal Container

Spill Occurs

Step 6: Store in Designated
Hazardous Waste Area

Step 7: Contact EHS for Disposal

No

Execute Spill Protocol:
1. Evacuate & Remove Ignition Sources

2. Absorb with Inert Material
3. Collect with Non-Sparking Tools
4. Package as Hazardous Waste

Yes

Return to Process

Waste Disposed by
Licensed Contractor

Click to download full resolution via product page

Caption: Decision workflow for diethyl sulfide waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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